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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentan-1-ol

Cat. No.: B056435

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 2-Ethyl-4-methylpentan-1-ol, a branched-
chain primary alcohol. With full editorial control, this document is structured to deliver in-depth
technical information and practical insights, adhering to the highest standards of scientific
integrity and expertise.

Molecular and Chemical Identity

2-Ethyl-4-methylpentan-1-ol is a C8 alcohol with the chemical formula CsH1sO.[1][2][3][4] Its
IUPAC name is 2-ethyl-4-methylpentan-1-ol. It is also known by several synonyms, including
2-ethyl-4-methyl-1-pentanol and 2-ethylisohexanol.[1][2][3][4]

Molecular Weight: 130.23 g/mol [1][2]

The structure of this molecule, characterized by an ethyl group at the second carbon and a
methyl group at the fourth carbon of the pentanol backbone, gives it distinct physical and
chemical properties.

Structural Visualization

The following diagram illustrates the molecular structure of 2-Ethyl-4-methylpentan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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